Cas no 242813-48-5 (5-tert-butylpyrazine-2-carboxylic acid)
5-tert-Butylpyrazine-2-carboxylic acid is a pyrazine derivative characterized by its tert-butyl substituent and carboxylic acid functional group. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a building block for active ingredients or intermediates. The tert-butyl group enhances steric hindrance, influencing reactivity and selectivity in synthetic applications. Its carboxylic acid moiety allows for further derivatization, enabling the formation of amides, esters, or other functionalized derivatives. The compound's structural features make it suitable for studying structure-activity relationships in drug discovery or as a precursor for heterocyclic synthesis. It is typically handled under standard laboratory conditions, with purity and stability being key considerations for research use.
242813-48-5 structure
Product Name:5-tert-butylpyrazine-2-carboxylic acid
CAS No:242813-48-5
MF:C9H12N2O2
MW:180.203782081604
MDL:MFCD20639242
CID:1073662
PubChem ID:58540070
Update Time:2025-06-08
5-tert-butylpyrazine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(tert-Butyl)pyrazine-2-carboxylic acid
- 5-tert-butylpyrazine-2-carboxylic acid
- AK161440
- Pyrazinecarboxylic acid, 5-(1,1-dimethylethyl)-
- 5-t-butylpyrazine-2-carboxylic acid
- 8184AD
- AB76490
- FCH1218783
- OR302488
- AX8294377
- ST24044279
- 242813-48-5
- DS-7324
- SCHEMBL3343051
- CS-0060884
- AKOS024463280
- MFCD20639242
- AC-31883
- 5-(Tert-butyl)pyrazine-2-carboxylicacid
- AMY5622
- SY074397
- A877972
- DA-36998
- CS2109
-
- MDL： MFCD20639242
- Inchi： 1S/C9H12N2O2/c1-9(2,3)7-5-10-6(4-11-7)8(12)13/h4-5H,1-3H3,(H,12,13)
- InChI Key： YGMCAXRLFSRQLP-UHFFFAOYSA-N
- SMILES： OC(C1=CN=C(C=N1)C(C)(C)C)=O
Computed Properties
- Exact Mass: 180.08996
- Monoisotopic Mass: 180.089877630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 63.1
Experimental Properties
- PSA: 63.08
5-tert-butylpyrazine-2-carboxylic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H332-H335
- Warning Statement： P261-P280-P305+P351+P338
- Storage Condition：Sealed in dry,2-8°C
5-tert-butylpyrazine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NC160-100mg |
5-tert-butylpyrazine-2-carboxylic acid |
242813-48-5 | 98% | 100mg |
1510CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NC160-50mg |
5-tert-butylpyrazine-2-carboxylic acid |
242813-48-5 | 98% | 50mg |
637.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NC160-250mg |
5-tert-butylpyrazine-2-carboxylic acid |
242813-48-5 | 98% | 250mg |
2548CNY | 2021-05-08 | |
| Ambeed | A122902-100mg |
5-(tert-Butyl)pyrazine-2-carboxylic acid |
242813-48-5 | 98% | 100mg |
$165.0 | 2024-08-03 | |
| Ambeed | A122902-250mg |
5-(tert-Butyl)pyrazine-2-carboxylic acid |
242813-48-5 | 98% | 250mg |
$264.0 | 2024-08-03 | |
| Ambeed | A122902-1g |
5-(tert-Butyl)pyrazine-2-carboxylic acid |
242813-48-5 | 98% | 1g |
$650.0 | 2024-08-03 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NC160-1g |
5-tert-butylpyrazine-2-carboxylic acid |
242813-48-5 | 98% | 1g |
5613.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-NC160-200mg |
5-tert-butylpyrazine-2-carboxylic acid |
242813-48-5 | 98% | 200mg |
1595.0CNY | 2021-07-12 | |
| Chemenu | CM168178-1g |
5-(tert-Butyl)pyrazine-2-carboxylic acid |
242813-48-5 | 95+% | 1g |
$636 | 2021-08-05 | |
| Chemenu | CM168178-5g |
5-(tert-Butyl)pyrazine-2-carboxylic acid |
242813-48-5 | 95+% | 5g |
$1907 | 2021-08-05 |
5-tert-butylpyrazine-2-carboxylic acid Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:242813-48-5)5-(Tert-butyl)pyrazine-2-carboxylic acid
Order Number:sfd3009
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com
5-tert-butylpyrazine-2-carboxylic acid Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:242813-48-5)5-(Tert-butyl)pyrazine-2-carboxylic acid
Purity:99.9%
Quantity:200kg
Price ($):Inquiry